Benzoic acid, p-(methylsulfonyl)-, ester with 2,2-dichloro-4'-hydroxy-N-methylacetanilide
Overview
Description
Benzoic acid, p-(methylsulfonyl)-, ester with 2,2-dichloro-4'-hydroxy-N-methylacetanilide is a bioactive chemical.
Scientific Research Applications
Synthesis and Structural Analysis
Synthesis Techniques : The synthesis of benzoic acid derivatives, such as 2-[(4-methoxy-6-methylthio-2-pyrimidinyl)aminocarbonyl-aminosulfonyl]benzoic acid methyl ester, involves complex reactions like conjugated system formation in the molecules (H. Ming & D. South, 2004).
Crystal Structure Analysis : Detailed analysis of crystal structures and bonding, such as hydrogen bonds in these compounds, are a significant area of study, offering insights into their chemical behavior (H. Ming & D. South, 2004).
Chemical Reactions and Properties
Chemical Process Development : Research includes developing efficient synthesis processes for related compounds like 4-(methylsulfonyl)benzoic acid, focusing on cost-effectiveness and environmental protection (H. Yin, 2002).
Investigation of Reaction Mechanisms : Studies involve exploring the transformation mechanisms of similar compounds in various conditions, such as the transformation of benzophenone-4 in chlorination systems, which is crucial for understanding environmental and biological impacts (Ming Xiao et al., 2013).
Applications in Material Science
- Metal Extraction : Research into sulfonyl-bridged oligo(benzoic acid)s has shown their utility in extracting metal ions, revealing potential applications in material science and environmental remediation (Naoya Morohashi et al., 2014).
Analytical Techniques
- Analytical Method Development : Developing new techniques for the analysis of benzoic acid derivatives in various matrices, like soft drinks, using methods such as gas chromatography with pyrolytic methylation, is a significant area of research (Zaifa Pan et al., 2005).
properties
CAS RN |
3686-72-4 |
|---|---|
Product Name |
Benzoic acid, p-(methylsulfonyl)-, ester with 2,2-dichloro-4'-hydroxy-N-methylacetanilide |
Molecular Formula |
C17H15Cl2NO5S |
Molecular Weight |
416.3 g/mol |
IUPAC Name |
[4-[(2,2-dichloroacetyl)-methylamino]phenyl] 4-methylsulfonylbenzoate |
InChI |
InChI=1S/C17H15Cl2NO5S/c1-20(16(21)15(18)19)12-5-7-13(8-6-12)25-17(22)11-3-9-14(10-4-11)26(2,23)24/h3-10,15H,1-2H3 |
InChI Key |
NTOUTGFXPUCTLK-UHFFFAOYSA-N |
SMILES |
CN(C1=CC=C(C=C1)OC(=O)C2=CC=C(C=C2)S(=O)(=O)C)C(=O)C(Cl)Cl |
Canonical SMILES |
CN(C1=CC=C(C=C1)OC(=O)C2=CC=C(C=C2)S(=O)(=O)C)C(=O)C(Cl)Cl |
Appearance |
Solid powder |
Other CAS RN |
3686-72-4 |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Benzoic acid, p-(methylsulfonyl)-, ester with 2,2-dichloro-4'-hydroxy-N-methylacetanilide |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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